Cas no 84602-79-9 (6-Chloro-9-methyl-7H-purin-8(9H)-one)

• Product Name: 6-Chloro-9-methyl-7H-purin-8(9H)-one
• CAS No: 84602-79-9
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• MDL: MFCD22207346
• CID: 1118700
• PubChem ID: 11309929
• Update Time: 2025-06-12

6-Chloro-9-methyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-7,9-dihydro-9-methyl-8H-Purin-8-one
• 6-Chloro-9-methyl-7H-purin-8(9H)-one
• 6-chloro-9-methyl-7H-purin-8-one
• 6-Chloro-7,8-dihydro-8-oxo-9-methylpurine
• 8H-Purin-8-one, 6-chloro-7,9-dihydro-9-methyl-
• KJZYRUQLZCSBSC-UHFFFAOYSA-N
• 6-chloro-9-methyl-9H-purin-8-ol
• SY036674
• 9-Methyl-6-chloro-7,9-dihydro-8H-purine-8-one
• Z1486032073
• 84602-79-9
• EN300-7424184
• A917634
• MFCD22207346
• CS-12068
• 6-chloro-9-methyl-8,9-dihydro-7H-purin-8-one
• SCHEMBL21823080
• CS-0456098
• SCHEMBL9740432
• AKOS027257027
• AC2151
• DB-219822

• MDL： MFCD22207346
• Inchi： 1S/C6H5ClN4O/c1-11-5-3(10-6(11)12)4(7)8-2-9-5/h2H,1H3,(H,10,12)
• InChI Key： KJZYRUQLZCSBSC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C)C(N2)=O

Computed Properties

• Exact Mass: 184.0151885g/mol
• Monoisotopic Mass: 184.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1
• XLogP3: 0.3

6-Chloro-9-methyl-7H-purin-8(9H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 6-Chloro-9-methyl-7H-purin-8(9H)-one

Recent Advances in the Study of 6-Chloro-9-methyl-7H-purin-8(9H)-one (CAS: 84602-79-9): A Comprehensive Research Brief

The compound 6-Chloro-9-methyl-7H-purin-8(9H)-one (CAS: 84602-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This purine derivative, known for its unique structural and functional properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This brief synthesizes the most recent findings, providing a detailed overview of the compound's chemical characteristics, biological activities, and emerging applications.

Recent studies have focused on the synthesis and optimization of 6-Chloro-9-methyl-7H-purin-8(9H)-one to enhance its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective adenosine receptor antagonists. The research team employed a combination of computational modeling and high-throughput screening to identify derivatives with improved binding affinities. These findings underscore the compound's versatility and potential in drug discovery, particularly for neurological and inflammatory disorders.

In addition to its role in drug development, 6-Chloro-9-methyl-7H-purin-8(9H)-one has been investigated for its antiviral properties. A groundbreaking study in Antiviral Research (2024) revealed its inhibitory effects on RNA-dependent RNA polymerase (RdRp) in certain RNA viruses. The study utilized in vitro assays and molecular docking simulations to elucidate the mechanism of action, suggesting that the compound could serve as a scaffold for designing broad-spectrum antiviral agents. This discovery is particularly relevant in the context of emerging viral pathogens and the ongoing need for novel therapeutics.

Further research has explored the compound's potential in oncology. A recent preprint on bioRxiv (2024) reported that 6-Chloro-9-methyl-7H-purin-8(9H)-one derivatives exhibit promising activity against specific cancer cell lines, including those resistant to conventional chemotherapy. The study highlighted the compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted therapies, particularly for hard-to-treat malignancies.

Despite these advancements, challenges remain in the clinical translation of 6-Chloro-9-methyl-7H-purin-8(9H)-one-based therapies. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of viable drug candidates. The compound's unique chemical scaffold and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, 6-Chloro-9-methyl-7H-purin-8(9H)-one (CAS: 84602-79-9) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its mechanisms of action and therapeutic potential, paving the way for innovative drug development strategies. Continued research and interdisciplinary collaboration will be critical to unlocking the full potential of this compound in addressing unmet medical needs.